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Compound of Interest

Compound Name: Hydroxyacetone

Cat. No.: B041140 Get Quote

Hydroxyacetone Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the safe handling, storage, and troubleshooting

of Hydroxyacetone-related experiments.

Frequently Asked Questions (FAQs)
Q1: What is Hydroxyacetone and what are its common applications in research?

A1: Hydroxyacetone, also known as acetol, is the simplest alpha-hydroxy ketone. It is a

colorless to yellow, hygroscopic liquid that is miscible with water, alcohols, and ethers.[1] In a

laboratory setting, it serves as a versatile chemical reagent in various organic syntheses. Key

applications include its use in the Mannich reaction, direct asymmetric aldol reactions, and as a

precursor in the synthesis of polyols, acrolein, dyes, and skin tanning agents.[1] It is also

utilized in the synthesis of imidazole derivatives with potential antihypertensive properties.[1]

Q2: What are the primary hazards associated with Hydroxyacetone?

A2: Hydroxyacetone is classified as a flammable liquid and vapor.[2][3] It is considered a

hazardous substance and can cause respiratory irritation, drowsiness, and dizziness in case of

inhalation.[4] While not classified as harmful by ingestion, direct contact may cause transient

eye discomfort.[4] It is also suspected of causing genetic defects.[3]
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Q3: What immediate first aid measures should be taken in case of exposure?

A3: In case of accidental exposure, the following first aid measures are recommended:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.[5]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water and soap.[3][5] Seek medical attention if irritation occurs.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2][5] If

irritation persists, seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[5]

Safe Handling and Storage Procedures
Proper handling and storage of Hydroxyacetone are crucial to ensure laboratory safety and

maintain the integrity of the chemical.

Personal Protective Equipment (PPE)
When handling Hydroxyacetone, the following PPE is mandatory:

Eye/Face Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., PVC). The required protection class

depends on the duration of contact.[4]

Body Protection: A lab coat or overalls, and a PVC apron when there is a risk of splashing.[4]

Respiratory Protection: A NIOSH-approved respirator with a Type A filter should be used if

ventilation is inadequate or for handling large quantities.[4]

Handling Guidelines
Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid all personal contact, including inhalation of vapors.[4]
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Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

Use non-sparking tools and explosion-proof equipment.[2][6]

Ground and bond containers and receiving equipment to prevent static discharge.[3][6]

Avoid contamination with incompatible materials, especially oxidizing agents.[4]

Containers, even empty ones, may contain explosive vapors and should be handled with

care.[4]

Storage Recommendations
Store in a cool, dry, and well-ventilated place, away from direct sunlight.[5] A recommended

storage temperature is 2-8°C.[1][5]

Keep containers tightly closed to prevent moisture absorption, as Hydroxyacetone is

hygroscopic.[2][3][5]

Store under an inert atmosphere (e.g., nitrogen or argon) as it is air-sensitive.[2][3][5]

Store in original, approved flammable liquid containers.[4] Opened containers must be

carefully resealed and kept upright.[5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[7]

Some sources suggest storing in amber glass bottles. The addition of a small amount of

sodium carbonate can act as a stabilizer.[8]
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Property Value Reference

CAS Number 116-09-6 [2]

Molecular Formula C₃H₆O₂

Molecular Weight 74.08 g/mol

Appearance Colorless to light yellow liquid [5]

Density 1.082 g/cm³ at 25°C

Melting Point -17 °C [5]

Boiling Point 145-146 °C [5]

Flash Point 56 °C (closed cup) [5]

Solubility
Miscible with water, alcohol,

and ether
[1]

Vapor Pressure 7.5 hPa at 20 °C [5]

LD50 (Oral, Rat) 2,200 mg/kg [5]

Recommended Storage Temp. 2-8 °C [1][5]

Troubleshooting Guide
Problem 1: My Hydroxyacetone has turned yellow and seems to have polymerized.

Question: I opened a new bottle of Hydroxyacetone and after a short period, it developed a

yellow color and its viscosity increased. What is happening and can I still use it?

Answer: Hydroxyacetone is known to undergo rapid polymerization, which can be indicated

by a change in color to yellow and an increase in viscosity. This process can be accelerated

by exposure to air and alkaline conditions. The yellowing may indicate the formation of

degradation or polymerization products. For sensitive reactions requiring high purity, it is

recommended to use fresh, colorless Hydroxyacetone. If the material is only slightly

discolored, its suitability should be tested on a small scale before committing to a large-scale

reaction. To prevent this, always store Hydroxyacetone under an inert atmosphere, at the

recommended low temperature, and keep the container tightly sealed.[2][3][5]
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Problem 2: I am observing unexpected side products in my aldol condensation reaction.

Question: I am performing an aldol condensation with Hydroxyacetone and an aldehyde,

but I am getting a complex mixture of products. How can I improve the selectivity of my

reaction?

Answer: Hydroxyacetone can undergo self-condensation under basic conditions, leading to

side products. Additionally, the reaction can proceed through different enolates, potentially

leading to a mixture of regioisomers. To minimize side reactions, consider the following:

Controlled Addition: Slowly add the Hydroxyacetone to the reaction mixture containing

the aldehyde and the base to keep its concentration low and favor the cross-condensation

over self-condensation.

Catalyst Choice: The choice of catalyst can significantly influence the outcome. For

asymmetric aldol reactions, specific organocatalysts can provide high yields and

stereoselectivity.[7]

Reaction Conditions: Carefully control the temperature and reaction time. Lower

temperatures often increase selectivity.

Use of Water: In some organocatalyzed reactions, the presence of water has been shown

to control the regioselectivity of the aldol addition.[6]

Experimental Protocols
Detailed Methodology for a Direct Asymmetric Aldol
Reaction
This protocol is adapted from a procedure for the direct aldol reaction of unprotected acetol and

activated aromatic aldehydes.[7]

Materials:

Hydroxyacetone (acetol)

Aromatic aldehyde (e.g., 4-nitrobenzaldehyde)
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9-amino-9-epi-Cinchona ditartrate organocatalyst

Solvent (e.g., Toluene)

Reagents for workup (e.g., dilute HCl, saturated NaHCO₃, brine)

Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

To a solution of the aromatic aldehyde (1.0 mmol) in the chosen solvent (2.0 mL) in a

reaction vial, add the 9-amino-9-epi-Cinchona ditartrate catalyst (0.1 mmol, 10 mol%).

Add Hydroxyacetone (2.0 mmol, 2.0 equivalents) to the mixture.

Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding dilute HCl (1M).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and

brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for a direct asymmetric aldol reaction using Hydroxyacetone.
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Caption: Troubleshooting logic for common issues with Hydroxyacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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